N-{3-[(3,5-dichloro-4-methoxybenzoyl)amino]phenyl}-2-furamide

• IUPAC Name: N-[3-[(3,5-dichloro-4-methoxybenzoyl)amino]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C19H14Cl2N2O4/c1-26-17-14(20)8-11(9-15(17)21)18(24)22-12-4-2-5-13(10-12)23-19(25)16-6-3-7-27-16/h2-10H,1H3,(H,22,24)(H,23,25)
• InChI Key: JCPONZPVHCQYAW-UHFFFAOYSA-N
• Canonical SMILES: COC1=C(C=C(C=C1Cl)C(=O)NC2=CC=CC(=C2)NC(=O)C3=CC=CO3)Cl
• Molecular Formula: C19H14Cl2N2O4
• Molecular Weight: 405.2 g/mol

Description

N-{3-[(3,5-dichloro-4-methoxybenzoyl)amino]phenyl}-2-furamide is a chemical compound that has been the focus of scientific research due to its potential applications in various fields such as medicine and agriculture. This compound is commonly referred to as DCF and is known for its potent anti-inflammatory and analgesic properties.

Mechanism of Action

DCF exerts its anti-inflammatory and analgesic effects by inhibiting the activity of cyclooxygenase-2 (COX-2) enzyme, which is responsible for the production of inflammatory mediators such as prostaglandins. By inhibiting COX-2 activity, DCF reduces the production of these inflammatory mediators, thereby reducing inflammation and pain.
Biochemical and Physiological Effects:
DCF has been shown to possess potent anti-inflammatory and analgesic effects in various animal models of inflammation and pain. It has also been shown to reduce the production of inflammatory cytokines and chemokines, which play a crucial role in the development of inflammatory conditions.

Advantages and Limitations for Lab Experiments

DCF has several advantages for use in lab experiments, including its potent anti-inflammatory and analgesic effects, as well as its ability to inhibit COX-2 activity. However, one limitation of DCF is its potential toxicity, which may limit its use in certain experimental settings.

Future Directions

There are several potential future directions for the study of DCF, including its potential applications in the treatment of various inflammatory conditions such as arthritis and other chronic pain conditions. Additionally, further research is needed to explore the potential toxicity of DCF and its effects on various organ systems. Finally, the development of novel analogs of DCF may lead to the discovery of even more potent anti-inflammatory and analgesic agents.

Synthesis Methods

DCF can be synthesized using a variety of methods, including the reaction of 3,5-dichloro-4-methoxybenzoyl chloride with 3-aminophenylfurazan in the presence of a base such as triethylamine. This reaction results in the formation of DCF, which can be purified using various methods such as column chromatography.

Scientific Research Applications

DCF has been extensively studied for its potential applications in the field of medicine. It has been shown to possess potent anti-inflammatory and analgesic properties, making it a promising candidate for the treatment of various inflammatory conditions such as arthritis and other chronic pain conditions.